Cas no 989-51-5 ((-)-Epigallocatechin gallate)

(-)-Epigallocatechin gallate (EGCG) is a bioactive polyphenol and the most abundant catechin found in green tea. It is known for its potent antioxidant properties, effectively scavenging free radicals and chelating metal ions. EGCG exhibits high stability in aqueous solutions and demonstrates significant biological activity, including anti-inflammatory, anti-carcinogenic, and neuroprotective effects. Its molecular structure enables strong interactions with proteins and lipids, making it valuable in biochemical and pharmacological research. With a purity typically exceeding 95%, EGCG is widely used in studies exploring oxidative stress, metabolic regulation, and cellular signaling pathways. Its well-characterized pharmacokinetics further support its utility in preclinical and clinical investigations.

(-)-Epigallocatechin gallate structure

Product Name:(-)-Epigallocatechin gallate

CAS No:989-51-5

MF:C₂₂H₁₈O₁₁

MW:458.371727466583

MDL:MFCD00075940

CID:40451

PubChem ID:24873355

Update Time:2025-08-18

(-)-Epigallocatechin gallate Chemical and Physical Properties

Names and Identifiers

- (-)-Epigallocatechin gallate
- TEA CATECHIN
- (2R,3R)-2-(3,4,5-TRIHYDROXYPHENYL)-3,4-DIHYDRO-1(2H)-BENZOPYRAN-3,5,7-TRIOL 3-(3,4,5-TRIHYDROXYBENZOATE)
- 3,4-DIHYDRO-5,7-DIHYDROXY-2R-(3,4,5-TRIHYDROXYPHENYL)-2H-1-BENZOPYRAN-3R-YL-3,4,5-TRIHYDROXY-BENZOATE
- (-)-CIS-3,3',4',5,5',7-HEXAHYDROXY-FLAVANE-3-GALLATE
- (-)-CIS-2-(3,4,5-TRIHYDROXYPHENYL)-3,4-DIHYDRO-1(2H)-BENZOPYRAN-3,5,7-TRIOL 3-GALLATE
- (-)-CIS-3,4-DIHYDRO-5,7-DIHYDROXY-2-(3,4,5-TRIHYDROXYPHENYL)-1(2H)-BENZOPYRAN-3-YL GALLATE HYDRATE
- EPIGALLOCATECHIN GALLATE
- (-)-Epigallocatechin Gallate Hydrate
- (-)-Epigallocatechin gallate (EGCG, epigallocatechin-3-gallate)
- (-)-Epigallocatechin gallate,EGCG
- (−)-Epigallocatechin gallate
- EGCG
- Epigallocatechin gallate（egcg）
- EPIGALLOCATECHIN GALLATE, (-)-(P)
- EPIGALLOCATECHIN GALLATE, (-)-(P) PrintBack
- (?)-cis-3,3',4',5,5',7-Hexahydroxy-flavane-3-gallate
- E-5187
- ECGC
- EGC
- EGCG-d6
- epigallocatechin 3-gallate
- Epigallocatechol Gallate
- Teavigo
- Teavigo TG
- EGCG Hydrate
- [ "EGCG" ]
- (-)-Epigallocatechin gallate;EGCG
- Epigallocatechin gallate/EGCG
- Epigallocatechin-3-gallate
- (-)-Epigallocatechin-3-o-gallate
- Epigallocatechin-3-monogallate
- (-)-Epigallocatechol gallate
- Catechin deriv.
- Green tea extract
- (2R,3R)-5,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl 3,4,5-trihydroxybenzoate
- (-)-epigallocatechin 3-gallate
- C22H18O11
- BQM438CTEL
- (2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-c
- Tea Polyphenols
- [(2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
- EGCG (epigallocatechin-3-gallate)
- ConMedNP.1825
- Gallocatechin 3-O-gallate
- GCG
- epigallocatechin-3-O-gallate
- epi-Gallocatechin 3-O-gallate
- 3-O-Galloylepigallocatechin
- Epigallocatechin-3-gallat
- (2R-cis)-3,4-Dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester 3,4,5-trihydroxybenzoic acid
- MDL： MFCD00075940
- Inchi： 1S/C22H18O11/c23-10-5-12(24)11-7-18(33-22(31)9-3-15(27)20(30)16(28)4-9)21(32-17(11)6-10)8-1-13(25)19(29)14(26)2-8/h1-6,18,21,23-30H,7H2
- InChI Key： WMBWREPUVVBILR-UHFFFAOYSA-N
- SMILES： OC1C=C2C(CC(C(C3C=C(O)C(O)=C(O)C=3)O2)OC(C2C=C(O)C(O)=C(O)C=2)=O)=C(O)C=1

Computed Properties

Exact Mass: 458.08500
Monoisotopic Mass: 458.08491139 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 33
Rotatable Bond Count: 4
Complexity: 667
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1000
XLogP3: 1.2
Topological Polar Surface Area: 197
Molecular Weight: 458.4

Experimental Properties

Color/Form: Powder
Density: 1.9000
Melting Point: 212°C(lit.)
Boiling Point: 909.1°C at 760 mmHg
Refractive Index: -175.5 ° (C=1, EtOH)
Solubility: H2O: ≥5mg/mL, clear
Water Partition Coefficient: Soluble in ethanol, dimethyl formamide, water.
Stability/Shelf Life: Stable, but may be light sensitive. Incompatible with strong oxidizing agents.
PSA: 197.37000
LogP: 2.23320
Merck: 3526
Specific Rotation: -168.7° (c=1, EtOH)
Solubility: Not determined

(-)-Epigallocatechin gallate Security Information

Prompt：warning
Signal Word：Warning
Hazard Statement： H303
Warning Statement： P312
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Safety Instruction： 24/25
FLUKA BRAND F CODES：10-23
RTECS：KB5200000
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

(-)-Epigallocatechin gallate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E107403-100mg	(-)-Epigallocatechin gallate	989-51-5		100mg	¥720.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E107403-20mg	(-)-Epigallocatechin gallate	989-51-5		20mg	¥177.90	2023-09-03
Fluorochem	M01719-1g	Epigallocatechin gallate	989-51-5	97%	1g	£49.00	2021-07-01
Fluorochem	M01719-5g	Epigallocatechin gallate	989-51-5	97%	5g	£147.00	2021-07-01
Fluorochem	M01719-25g	Epigallocatechin gallate	989-51-5	97%	25g	£528.00	2021-07-01
Fluorochem	M01719-100g	Epigallocatechin gallate	989-51-5	97%	100g	£1559.00	2021-07-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E0694-500MG	(-)-Epigallocatechin Gallate Hydrate	989-51-5	>98.0%(HPLC)	500mg	¥370.00	2024-04-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E107404-500mg	(-)-Epigallocatechin gallate	989-51-5	98%	500mg	¥360.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E107404-2.5g	(-)-Epigallocatechin gallate	989-51-5	98%	2.5g	¥1163.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E107404-100mg	(-)-Epigallocatechin gallate	989-51-5	98%	100mg	¥99.90	2023-09-03

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(CAS:989-51-5)Epigallocatechin gallate;EGCG Hydrate

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(-)-Epigallocatechin gallate Spectrogram

1H NMR

300 MHz

DMSO

MS-MS

LC-ESI-QFT

13C NMR

(-)-Epigallocatechin gallate Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

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Suzhou Senfeida Chemical Co., Ltd

(CAS:989-51-5)(-)-Epigallocatechin gallate

Purity:99.9%

Quantity:200kg

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Amadis Chemical Company Limited

(CAS:989-51-5)(-)-Epigallocatechin gallate

Purity:99%/99%

Quantity:100g/500g

Price ($):160.0/485.0